Cas no 6122-91-4 (1-[(2-nitrophenyl)sulfonyl]-4-(pyridin-2-yl)piperazine)

1-[(2-nitrophenyl)sulfonyl]-4-(pyridin-2-yl)piperazine structure
6122-91-4 structure
Product Name:1-[(2-nitrophenyl)sulfonyl]-4-(pyridin-2-yl)piperazine
CAS No:6122-91-4
MF:C15H16N4O4S
MW:348.376941680908
CID:1626106
PubChem ID:701155
Update Time:2025-04-21

1-[(2-nitrophenyl)sulfonyl]-4-(pyridin-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-[(2-nitrophenyl)sulfonyl]-4-(pyridin-2-yl)piperazine
    • 1-(2-Nitro-benzenesulfonyl)-4-pyridin-2-yl-piperazine
    • piperazine, 1-[(2-nitrophenyl)sulfonyl]-4-(2-pyridinyl)-
    • [fluoro(methoxy)phosphoryl]oxymethane
    • DTXSID30976729
    • 1-[(2-nitrophenyl)sulfonyl]-4-(2-pyridinyl)piperazine
    • STK120677
    • CS-0320456
    • MFCD01985326
    • Oprea1_184930
    • Oprea1_020848
    • AKOS000608558
    • AKOS005109689
    • MLS001183891
    • SR-01000526686-1
    • CBMicro_046459
    • 2-NITRO-1-((4-(2-PYRIDYL)PIPERAZINYL)SULFONYL)BENZENE
    • 1-(2-nitrophenyl)sulfonyl-4-pyridin-2-ylpiperazine
    • MS-7767
    • 1-((2-Nitrophenyl)sulfonyl)-4-(pyridin-2-yl)piperazine
    • CHEMBL1533569
    • 6122-91-4
    • BIM-0046398.P001
    • HMS2827P21
    • SMR000502340
    • 1-[(2-NITROPHENYL)SULFONYL]-4-(2-PYRIDYL)PIPERAZINE
    • SR-01000526686
    • 309277-86-9
    • 1-(2-nitrobenzenesulfonyl)-4-(pyridin-2-yl)piperazine
    • 1-(2-Nitrobenzene-1-sulfonyl)-4-(pyridin-2-yl)piperazine
    • Inchi: 1S/C15H16N4O4S/c20-19(21)13-5-1-2-6-14(13)24(22,23)18-11-9-17(10-12-18)15-7-3-4-8-16-15/h1-8H,9-12H2
    • InChI Key: PJFNKTAOOHZYRB-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(N1CCN(C2C=CC=CN=2)CC1)(=O)=O

Computed Properties

  • Exact Mass: 348.08938
  • Monoisotopic Mass: 348.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 537
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • Density: 1.421
  • Boiling Point: 567.3°C at 760 mmHg
  • Flash Point: 296.9°C
  • Refractive Index: 1.64
  • PSA: 96.65
  • LogP: 1.35680
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